Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves a series of reactions that are characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The reaction mixture is cooled to room temperature, and the obtained solid is filtered, washed with cold water, and dried under vacuum to afford the pure intermediate .Molecular Structure Analysis
The molecular structure of similar compounds is confirmed by single crystal X-ray diffraction analysis . The molecule adopts a specific shape depending on the moiety. For example, some molecules are linear in shape with the ethyl acetate moiety adopting a fully extended conformation .Scientific Research Applications
- Design and Synthesis : A series of novel triazole-pyrimidine-based compounds, including our target compound, were designed, synthesized, and characterized using mass spectra, 1H NMR, 13C NMR, and X-ray diffraction analysis .
- Neuroprotective Properties : Among the synthesized compounds, six (ZA2 to ZA6 and intermediate S5) demonstrated promising neuroprotective activity. They reduced expression of the endoplasmic reticulum (ER) chaperone BIP and the apoptosis marker cleaved caspase-3 in human neuronal cells .
- Anti-neuroinflammatory Properties : Several compounds (ZA3-ZA5, ZB2-ZB6, and intermediate S5) exhibited significant anti-neuroinflammatory effects by inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
- Mechanism of Action : The inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway contributes to the observed neuroprotective and anti-neuroinflammatory effects .
Polymerization and Material Science
The compound’s structure suggests potential applications in polymerization and material science. Although specific studies on this compound are scarce, similar derivatives have been explored for copolymerization and thermal properties . Investigating its behavior in polymer matrices could yield interesting results.
Organic Synthesis and Reaction Intermediates
Researchers interested in reaction intermediates and mechanistic studies could explore the reactivity of this compound. Its benzylic position, resonance stabilization, and potential radical formation make it intriguing for synthetic chemists.
Mechanism of Action
Piperazine derivatives
Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives have been found to exhibit a wide range of pharmacological activities, including antifungal, antibacterial, and antiprotozoal effects .
Sulfonyl compounds
The sulfonyl group is a sulfur atom bonded to two oxygen atoms and one carbon atom. Sulfonyl compounds are known for their various biological activities, including antibacterial, antifungal, and anticancer effects .
Carbamoyl compounds
The carbamoyl group consists of a carbonyl group (a carbon atom double-bonded to an oxygen atom) and an amine group (a nitrogen atom bonded to hydrogen atoms). Carbamoyl compounds are often used in the synthesis of a wide variety of pharmaceuticals .
Acetylphenyl compounds
The acetylphenyl group is a phenyl group (a ring of six carbon atoms) with an acetyl group (a carbon atom double-bonded to an oxygen atom and single-bonded to a methyl group) attached. Acetylphenyl compounds are often used in the synthesis of various pharmaceuticals .
properties
IUPAC Name |
ethyl 4-[4-[(4-acetylphenyl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O6S/c1-3-31-22(28)24-12-14-25(15-13-24)32(29,30)20-10-6-18(7-11-20)21(27)23-19-8-4-17(5-9-19)16(2)26/h4-11H,3,12-15H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUTXCNZOYSFJMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[4-[(4-acetylphenyl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate |
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